![molecular formula C11H14N2 B3351262 2,3,3a,4,5,9b-Hexahydro-1H-pyrrolo[2,3-f]quinoline CAS No. 344335-31-5](/img/structure/B3351262.png)
2,3,3a,4,5,9b-Hexahydro-1H-pyrrolo[2,3-f]quinoline
Overview
Description
“2,3,3a,4,5,9b-Hexahydro-1H-pyrrolo[2,3-f]quinoline” is a complex organic compound. It is a derivative of the pyrroloquinoline group of compounds . The exact properties and applications of this specific compound are not widely documented in the available literature.
Synthesis Analysis
The synthesis of “this compound” and its derivatives has been a subject of research. For instance, a study by Tetsuya Tsujihara et al. reported the catalytic enantioselective construction of trans-fused 2,3,3a,4,5,9b-Hexahydro-1H-pyrrolo[3,2-c]quinoline derivatives by intramolecular [3+2]-cycloaddition .Molecular Structure Analysis
The molecular structure of “this compound” is complex, with multiple rings and functional groups. The InChI code for a related compound, “2-Boc-2,3,3a,4,5,9b-hexahydro-1H-pyrrolo[3,4-c]quinoline”, is1S/C16H22N2O2/c1-16(2,3)20-15(19)18-9-11-8-17-14-7-5-4-6-12(14)13(11)10-18/h4-7,11,13,17H,8-10H2,1-3H3
.
Scientific Research Applications
Synthesis and Chemical Properties
- Expeditious Synthesis : The compound has been synthesized through an atom-economic route, using intramolecular azomethine ylide-alkene [3+2] cycloaddition, suitable for scale-up synthesis (Zhang, Dwoskin, & Crooks, 2011).
- Formation of Tetrahydrofuran Ring : This compound undergoes a reaction in polar solvents to form a tetrahydrofuran ring, showcasing its reactive nature and potential for diverse chemical transformations (Verboom et al., 2010).
- Catalyst-Free Synthesis : Efficient synthesis methods have been developed for this compound, highlighting its ease of manipulation and potential for diverse applications in organic synthesis and medicinal chemistry (Liao & Zhu, 2019).
Biological and Medicinal Applications
- Inhibitory Activity : Derivatives of this compound exhibit inhibitory activities, such as potent inhibitors of Kv2.1, indicating its potential in medicinal applications (Liu et al., 2016).
- Antiproliferative Activity : Novel derivatives of pyrrolo[3,2,f]quinoline, similar in structure, have been synthesized and shown to possess cell growth inhibitory properties, particularly against leukemia cell lines (Ferlin et al., 2001).
- Potential Cytotoxic Agents : Some derivatives synthesized using this compound have shown selective cytotoxic effects toward leukemia cells, suggesting its utility in the development of anticancer agents (Rao et al., 2015).
- Influence on Receptor Binding : The position of nitrogen atom in the pyrroloquinoline skeleton affects the spatial orientation of fragments, impacting its binding affinity to receptors like 5-HT6 receptors (Grychowska et al., 2018).
Advanced Research Applications
- Synthesis of Bioactive Derivatives : Efficient methodologies have been developed for synthesizing bioactive pyrroloquinoline derivatives, underscoring its versatility in the creation of novel compounds with potential therapeutic applications (Tsotinis et al., 2002).
- Water Soluble Derivatives : Water-soluble derivatives have been synthesized, showing promise as anticancer drugs, demonstrating the compound's potential in drug formulation (Ferlin et al., 2005).
properties
IUPAC Name |
2,3,3a,4,5,9b-hexahydro-1H-pyrrolo[2,3-f]quinoline | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H14N2/c1-2-9-10(12-6-1)4-3-8-5-7-13-11(8)9/h1-2,6,8,11,13H,3-5,7H2 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CCFNZJZCYYFGHV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC2=C(C=CC=N2)C3C1CCN3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H14N2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80511220 | |
Record name | 2,3,3a,4,5,9b-Hexahydro-1H-pyrrolo[2,3-f]quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80511220 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
174.24 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
344335-31-5 | |
Record name | 2,3,3a,4,5,9b-Hexahydro-1H-pyrrolo[2,3-f]quinoline | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80511220 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.